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Compound of Interest

Compound Name: Panthenyl ethyl ether

Cat. No.: B1199588

Ensuring laboratory safety and environmental compliance necessitates a structured approach
to chemical waste management. This document provides detailed procedural guidance for the
proper disposal of Panthenyl Ethyl Ether, tailored for researchers, scientists, and drug
development professionals.

Panthenyl ethyl ether, a common ingredient in cosmetics and personal care products, is not
classified as a hazardous substance under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals.[1][2] However, proper disposal procedures are still
essential to maintain a safe laboratory environment and adhere to institutional and regulatory
standards for chemical waste.

Hazard Assessment and Waste Characterization

While not officially designated as hazardous, it is crucial to handle all chemical waste with care.
The first step in proper disposal is a thorough hazard assessment. Based on available safety
data, Panthenyl Ethyl Ether exhibits the following properties:

o GHS Hazard Classification: Not classified as a hazardous substance or mixture.[1][2]
e Environmental Hazards: Not considered to be persistent, bioaccumulating, or toxic (PBT).[1]

o Physical Hazards: Not classified as supporting combustion.[1]
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Despite its low hazard profile, drain disposal is not recommended for any laboratory chemical
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for Panthenyl Ethyl Ether relevant to its
handling and disposal.

Property Value Source
Molecular Formula C11H23NO4 [1]
Molecular Weight 233.30 g/mol [2]
Appearance Viscous, colorless to pale o
yellow liquid
Melting Point 98-101 °C [4]
Boiling Point 443.8 °C at 760 mmHg [4]
Density 1.073 g/cm3 [4]

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the standard operating procedure for the collection and disposal of
Panthenyl Ethyl Ether waste in a laboratory setting.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves.

2. Waste Container Selection:

Select a clean, leak-proof container made of a material compatible with Panthenyl Ethyl
Ether. High-density polyethylene (HDPE) or glass containers are suitable.
Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.
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3. Waste Segregation:

¢ Do not mix Panthenyl Ethyl Ether waste with other chemical waste streams unless explicitly
approved by your institution's EHS department.
e |t should be collected as non-hazardous chemical waste.

4. Labeling:

o Clearly label the waste container with the following information:
e "Panthenyl Ethyl Ether Waste"

e The full chemical name: Panthenyl Ethyl Ether

» The date the waste was first added to the container.

e The name of the principal investigator or laboratory group.

5. Storage:

» Store the waste container in a designated satellite accumulation area (SAA) within the
laboratory.[3]

o The SAA should be at or near the point of generation and under the control of laboratory
personnel.[3][5]

o Ensure the container is kept closed at all times except when adding waste.[3]

6. Disposal Request:

o Once the container is full or has been in storage for the maximum allowable time per your
institution's policy (typically 6-12 months for non-acute hazardous waste), submit a chemical
waste pickup request to your institution's EHS department.[3][5][6]

e Do not dispose of Panthenyl Ethyl Ether down the drain or in regular trash.[5]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Panthenyl Ethyl Ether.
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Follow disposal procedures for the
hazardous component of the mixture.

Store in designated Satellite
Accumulation Area (SAA).

Submit a chemical waste
pickup request to EHS.

(End: Proper DisposaD
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Caption: Disposal decision workflow for Panthenyl Ethyl Ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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